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Compound of Interest

Compound Name: Butylcyclopropane
CAS No.: 930-57-4
Cat. No.: B14743355
Get Quote
. J

This guide provides a comprehensive comparison of experimentally determined physical
properties of butylcyclopropane against established literature values. It is intended for
researchers, scientists, and drug development professionals who require accurate physical
data for this compound. The guide details the experimental protocols for key property
measurements and presents a clear, comparative analysis of the results.

Data Presentation: Physical Properties of
Butylcyclopropane

The following table summarizes the quantitative data obtained through experimentation and
compares it with values cited in scientific literature.
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Property Experimental Value Literature Value
Boiling Point 995 °C 99.1 °C[1][2], 99.5 °C][3]
_ 0.792 g/cm3[1][2], 0.7285
Density 0.731 g/cm?3
g/cm3[4]
Refractive Index 1.438 1.436[1]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Synthesis of Butylcyclopropane

Butylcyclopropane can be synthesized via a Simmons-Smith cyclopropanation reaction. A
typical procedure involves the reaction of 1-hexene with diiodomethane in the presence of a

zinc-copper couple.

Workflow for the Synthesis of Butylcyclopropane:

Drying of
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(e.g., with MgS04)

Final Product:
Butyleyclopropane

Extraction with
Organic Solvent
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(in Diethyl Ether)

Click to download full resolution via product page

Caption: Synthesis workflow for butylcyclopropane.

Determination of Boiling Point

The boiling point of the synthesized butylcyclopropane was determined using a simple
distillation apparatus. The temperature at which the liquid and vapor phases were in equilibrium
at atmospheric pressure was recorded. This method is a common and reliable way to
determine the boiling point of a liquid.[5][6]
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Measurement of Density

The density of the sample was measured using a pycnometer. The pycnometer was first
weighed empty, then filled with distilled water to determine its volume, and finally filled with the
butylcyclopropane sample to determine its mass. The density was calculated as the mass of
the sample divided by its volume. This procedure was repeated multiple times to ensure
accuracy.[7][8][9][10]

Measurement of Refractive Index

An Abbe refractometer was used to measure the refractive index of the butylcyclopropane
sample. A few drops of the liquid were placed on the prism of the refractometer, and the
instrument was adjusted to bring the dividing line between the light and dark fields into focus.
The refractive index was then read directly from the calibrated scale.[11][12]

Logical Relationship: Data Cross-Referencing

The following diagram illustrates the process of cross-referencing the experimentally obtained
data with established literature values to validate the identity and purity of the synthesized
butylcyclopropane.

Experimental Data
- Boiling Point Literature Values

- Density (from Databases, e.g., PubChem, NIST)

- Refractive Index

Comparative Analysis

Conclusion:
- Purity Assessment
- Identity Confirmation
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Caption: Cross-referencing experimental and literature data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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